Cas no 1206990-71-7 (2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole
• CAS No: 1206990-71-7
• MF: C₂₃H₁₉BrN₂S
• MW: 435.379363298416
• CID: 5449870
• Update Time: 2025-10-29

2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanyl-5-(4-bromophenyl)-1-(4-methylphenyl)imidazole
• 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole

• Inchi： 1S/C23H19BrN2S/c1-17-7-13-21(14-8-17)26-22(19-9-11-20(24)12-10-19)15-25-23(26)27-16-18-5-3-2-4-6-18/h2-15H,16H2,1H3
• InChI Key： ONYFXCUVTAAMMY-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)N(C2=CC=C(C)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Computed Properties

• Exact Mass: 434.045
• Monoisotopic Mass: 434.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Additional information on 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole

Comprehensive Analysis of 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole (CAS No. 1206990-71-7)

The compound 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole (CAS No. 1206990-71-7) is a highly specialized imidazole derivative with significant potential in pharmaceutical and material science research. Its unique structure, featuring a benzylsulfanyl group, a 4-bromophenyl moiety, and a 4-methylphenyl substituent, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, medicinal chemistry, and organic electronics.

One of the most frequently asked questions about 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole is its synthetic route and reactivity. The compound can be synthesized through multi-step organic reactions, including condensation, cyclization, and functional group transformations. Its bromophenyl group offers a versatile site for further modifications, such as Suzuki coupling or palladium-catalyzed cross-coupling reactions, which are critical for designing targeted therapeutics or advanced materials.

In recent years, the demand for imidazole-based compounds has surged due to their role in kinase inhibition and anti-inflammatory agents. The benzylsulfanyl moiety in this molecule is particularly noteworthy, as it may enhance lipophilicity and cell membrane permeability, key factors in drug bioavailability. Additionally, the 4-methylphenyl group could contribute to steric stabilization, improving the compound's thermal stability in material applications.

Another trending topic in the scientific community is the use of heterocyclic compounds in optoelectronic devices. The conjugated system of 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole suggests potential utility in organic light-emitting diodes (OLEDs) or photovoltaic cells. Researchers are exploring its electrochemical properties and charge transport behavior, which could pave the way for next-generation flexible electronics.

From a pharmacological perspective, this compound's structural analogs have shown promise in modulating enzyme activity and receptor binding. Its imidazole core is a common motif in FDA-approved drugs, particularly those targeting cancer and metabolic disorders. While 1206990-71-7 itself is primarily used in research, its derivatives could become candidates for preclinical studies in the near future.

For laboratories working with high-value intermediates, proper storage conditions and handling protocols are essential. The compound should be kept in a cool, dry environment, away from strong oxidizers, to maintain its stability. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity and structural integrity.

In summary, 2-(benzylsulfanyl)-5-(4-bromophenyl)-1-(4-methylphenyl)-1H-imidazole (CAS No. 1206990-71-7) represents a versatile building block with broad applications across life sciences and advanced materials. Its customizable scaffold and functional diversity align with current trends in precision medicine and sustainable technology, making it a compound of enduring interest to researchers worldwide.